Cas no 329695-22-9 ((5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione)
(5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione
-
- MDL: MFCD02169699
- Inchi: 1S/C9H5ClN2O2S/c10-7-2-1-5(4-11-7)3-6-8(13)12-9(14)15-6/h1-4H,(H,12,13,14)
- InChI Key: LZXOGHXTQAWNBJ-UHFFFAOYSA-N
- SMILES: S1C(=CC2=CC=C(Cl)N=C2)C(=O)NC1=O
(5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB346371-100 mg |
5-[(E)-(6-Chloro-3-pyridinyl)methylidene]-1,3-thiazolane-2,4-dione; . |
329695-22-9 | 100 mg |
€208.80 | 2023-07-19 | ||
| Ambeed | A957463-1g |
(5E)-5-[(6-Chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione |
329695-22-9 | 90% | 1g |
$348.0 | 2024-04-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00899031-1g |
(5E)-5-[(6-Chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione |
329695-22-9 | 90% | 1g |
¥2394.0 | 2023-03-29 | |
| abcr | AB346371-100mg |
5-[(E)-(6-Chloro-3-pyridinyl)methylidene]-1,3-thiazolane-2,4-dione; . |
329695-22-9 | 100mg |
€283.50 | 2025-02-19 |
(5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione
Comprehensive Overview of (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione (CAS No. 329695-22-9)
(5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione (CAS No. 329695-22-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiazolidine-2,4-dione core and 6-chloropyridin-3-yl substituent, exhibits a range of intriguing properties that make it a subject of ongoing scientific exploration. Its molecular structure, which includes a conjugated system and a chlorinated pyridine ring, contributes to its potential applications in drug discovery and crop protection.
The (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione scaffold is particularly notable for its role in the development of novel bioactive molecules. Researchers have investigated its derivatives for their potential as antidiabetic agents, given the well-documented pharmacological activity of thiazolidinediones in modulating peroxisome proliferator-activated receptors (PPARs). Additionally, the presence of the 6-chloropyridin-3-yl moiety has sparked interest in its utility as a building block for agrochemical intermediates, especially in the design of next-generation pesticides with improved efficacy and environmental profiles.
In recent years, the demand for sustainable chemical solutions has driven innovation in the synthesis and application of compounds like (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione. With growing concerns about climate change and food security, researchers are increasingly focusing on developing compounds that can enhance crop yields while minimizing ecological impact. This compound's potential as a green chemistry candidate aligns with these global priorities, making it a relevant topic in contemporary scientific discourse.
From a synthetic chemistry perspective, (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione offers interesting challenges and opportunities. The E-configuration of the exocyclic double bond, confirmed by various spectroscopic techniques, plays a crucial role in determining the compound's biological activity and physical properties. Chemists have developed optimized protocols for its preparation, often starting from commercially available 6-chloronicotinaldehyde and thiazolidine-2,4-dione, with careful control of reaction conditions to ensure high yield and purity.
The pharmaceutical industry has shown particular interest in (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione derivatives as potential small molecule therapeutics. Its structural features make it a promising scaffold for targeting various disease pathways, including metabolic disorders and inflammatory conditions. The compound's ability to interact with multiple biological targets while maintaining favorable drug-like properties has positioned it as a valuable template in medicinal chemistry programs worldwide.
Analytical characterization of (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm not only the compound's identity but also provide valuable information about its conformation and potential interaction sites. The crystalline form of the compound has been particularly useful in structure-activity relationship studies, enabling researchers to correlate molecular features with biological effects.
In the context of intellectual property and chemical innovation, (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione represents an important case study. Several patents have been filed covering its synthesis methods, derivatives, and specific applications, reflecting the compound's commercial potential. The balance between molecular complexity and synthetic accessibility makes it an attractive target for both academic and industrial research teams.
Environmental considerations surrounding (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione have also been the subject of research. While the compound contains a chlorinated aromatic component, recent studies have focused on understanding its environmental fate and developing more biodegradable analogs. This aligns with the broader trend in chemical development towards benign by design principles and circular economy approaches.
The global market for specialized chemicals like (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione continues to evolve, driven by advancements in precision agriculture and personalized medicine. As research uncovers new applications for this versatile compound, its commercial significance is expected to grow. Current market analyses suggest increasing demand for such high-value intermediates in both pharmaceutical and agrochemical sectors.
Future research directions for (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione may explore its potential in emerging fields such as metal-organic frameworks (MOFs) for catalytic applications or as a component in functional materials. The compound's unique electronic properties and ability to form coordination complexes could open new avenues in materials science, complementing its established roles in life sciences applications.
For researchers and industry professionals seeking detailed information about (5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione (CAS No. 329695-22-9), this comprehensive overview highlights its multifaceted nature and potential across various scientific disciplines. As synthetic methodologies advance and biological understanding deepens, this compound will likely continue to play a significant role in chemical innovation and applied research.
329695-22-9 ((5E)-5-[(6-chloropyridin-3-yl)methylidene]-1,3-thiazolidine-2,4-dione) Related Products
- 503827-26-7(2,4-Thiazolidinedione, 5-[(2-chloro-1-methyl-1H-indol-3-yl)methylene]-)
- 503827-45-0(2,4-Thiazolidinedione, 5-(3-quinolinylmethylene)-)
- 1055980-71-6(5-[(Z)-4-PYRIDINYLMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE)
- 648449-80-3(2,4-Thiazolidinedione, 5-(6-quinolinylmethylene)-)
- 503826-86-6(2,4-Thiazolidinedione, 5-(4-quinolinylmethylene)-)
- 503827-47-2(2,4-Thiazolidinedione, 5-(8-quinolinylmethylene)-)
- 188713-12-4(2,4-Thiazolidinedione, 5-(1H-indol-3-ylmethylene)-)
- 648450-29-7(AS-605240)
- 1164525-51-2(3-Methyl-5-[(E)-3-pyridinylmethylidene]-1,3-thiazolane-2,4-dione)
- 911714-37-9(2,4-Thiazolidinedione, 5-(1H-indol-5-ylmethylene)-, (5Z)-)